3-oxo-N-phenyl-1-pyrazolidinecarboxamide
Overview
Description
“3-oxo-N-phenyl-1-pyrazolidinecarboxamide” is a chemical compound with the molecular formula C10H11N3O2 . It has an average mass of 205.213 Da and a mono-isotopic mass of 205.085129 Da .
Molecular Structure Analysis
The molecular structure of “3-oxo-N-phenyl-1-pyrazolidinecarboxamide” is represented by the formula C10H11N3O2 . More detailed structural information can be found in databases like ChemSpider and PubChem .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-oxo-N-phenyl-1-pyrazolidinecarboxamide” can be found in databases like PubChem and ChemSpider . It has a molecular weight of 205.21 g/mol .Scientific Research Applications
Tautomerism and Antibacterial Activity
Research on N-substituted 3-amino-5-oxo-4-phenyl-1H-pyrazolo-1-carboxamides, closely related to 3-oxo-N-phenyl-1-pyrazolidinecarboxamide, reveals significant insights into their tautomerism and antibacterial properties. These compounds demonstrate a preference for the keto group in certain states, contributing to their antibacterial activity. This tautomerism is crucial for their hydrogen bond interactions with bacterial enzymes (Kaczor et al., 2013).
Intermolecular Interactions and Structural Analysis
Another study focuses on antipyrine derivatives, structurally similar to 3-oxo-N-phenyl-1-pyrazolidinecarboxamide, analyzing their X-ray structures and intermolecular interactions. These interactions, particularly hydrogen bonds and π-interactions, are essential in stabilizing the compounds' structures (Saeed et al., 2020).
Detection in Biological Cells
A compound closely related to 3-oxo-N-phenyl-1-pyrazolidinecarboxamide, used as a probe, demonstrates significant potential in detecting Cr3+ ions in living cells. The study indicates how the complexation with Cr3+ ions results in distinct photophysical changes, which can be applied in cellular imaging (Mani et al., 2018).
Heterocyclic Synthesis and Biological Activity
A study on the synthesis of pyrazole, pyridine, and pyrimidine derivatives using a compound structurally similar to 3-oxo-N-phenyl-1-pyrazolidinecarboxamide, highlights the utility of these compounds in creating diverse heterocycles with potential biological applications. The research demonstrates the importance of such compounds in medicinal chemistry (Fadda et al., 2012).
Anti-Inflammatory and Antimicrobial Properties
Research on 4-Aminomethylene 1-phenylpyrazolidine-3,5-diones, similar in structure to 3-oxo-N-phenyl-1-pyrazolidinecarboxamide, showcases their potential anti-inflammatory and antimicrobial activities. This indicates the broader pharmacological relevance of such compounds (Ahmed, 2017).
properties
IUPAC Name |
3-oxo-N-phenylpyrazolidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c14-9-6-7-13(12-9)10(15)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,15)(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXLXFPMSDDSAAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(NC1=O)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701276825 |
Source
|
| Record name | 3-Oxo-N-phenyl-1-pyrazolidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701276825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
303994-72-1 |
Source
|
| Record name | 3-Oxo-N-phenyl-1-pyrazolidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=303994-72-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Oxo-N-phenyl-1-pyrazolidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701276825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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